Cas no 40283-05-4 (4-(4-fluorophenyl)butan-1-ol)

• Product Name: 4-(4-fluorophenyl)butan-1-ol
• CAS No: 40283-05-4
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 1512347
• PubChem ID: 22037947
• Update Time: 2025-07-02

4-(4-fluorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-1-butanol
• 4-(4'-fluorophenyl)butanol
• 4-(4-fluorophenyl)butan-1-ol
• 4-fluorobenzylideneacetone
• BUTTPARK 14615-86
• 4-fluorobenzylidene-acetone
• 4-(4-fluoro-phenyl)-but-3-en-2-one
• 4-(4-fluorophenyl)but-3-en-2-one
• 4-(4-fluorophenyl)-3-buten-2-one
• 4-(4-fluorophenyl)butanol
• 4-(4-FLUORO-PHENYL)-BUTAN-1-OL
• AKOS006315194
• SCHEMBL1287204
• 40283-05-4
• EN300-1842423
• 4-Fluoro-benzenebutanol
• SFWCSEDMBWCHQL-UHFFFAOYSA-N
• CS-0355284
• E83207

• Inchi： 1S/C10H13FO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,1-3,8H2
• InChI Key： SFWCSEDMBWCHQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCCO

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)butan-1-ol

Research Brief on 4-(4-fluorophenyl)butan-1-ol (CAS: 40283-05-4): Recent Advances and Applications in Chemical Biology and Medicine

4-(4-fluorophenyl)butan-1-ol (CAS: 40283-05-4) is a fluorinated aromatic alcohol that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block for pharmaceuticals and bioactive molecules. Recent studies have explored its role in the synthesis of novel drug candidates, particularly in the development of central nervous system (CNS) agents and anti-inflammatory compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(4-fluorophenyl)butan-1-ol as a key intermediate in the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The fluorophenyl moiety was found to play a critical role in improving the pharmacokinetic properties of the resulting molecules, including increased blood-brain barrier permeability.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 4-(4-fluorophenyl)butan-1-ol was utilized to develop a series of nonsteroidal anti-inflammatory drug (NSAID) analogs. These analogs displayed selective cyclooxygenase-2 (COX-2) inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. The incorporation of the fluorophenyl group was instrumental in achieving higher selectivity, underscoring the compound's importance in rational drug design.

Recent synthetic methodologies have also focused on optimizing the production of 4-(4-fluorophenyl)butan-1-ol. A 2023 Organic Process Research & Development paper described a scalable and environmentally friendly catalytic hydrogenation process for its synthesis, achieving high yields (over 90%) with minimal byproducts. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

In addition to its therapeutic potential, 4-(4-fluorophenyl)butan-1-ol has been explored in chemical biology as a fluorescent probe for studying enzyme mechanisms. A 2024 study in ACS Chemical Biology demonstrated its utility in monitoring the activity of alcohol dehydrogenases, providing insights into enzyme kinetics and inhibition. The fluorophenyl group's unique electronic properties enabled real-time tracking of enzymatic reactions, highlighting its value as a research tool.

In conclusion, 4-(4-fluorophenyl)butan-1-ol (CAS: 40283-05-4) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its applications span from drug development to biochemical research, driven by its structural versatility and favorable physicochemical properties. Future research is expected to further expand its utility, particularly in targeted therapies and diagnostic tools.